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Compound of Interest

Compound Name: XMD8-87

Cat. No.: B608692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of the selective TNK2/Ack1 inhibitor, XMD8-87, using Dimethyl Sulfoxide

(DMSO) as the solvent. Adherence to this protocol will help ensure the stability, and consistent

performance of the compound in downstream applications.

Introduction to XMD8-87
XMD8-87 is a potent and selective inhibitor of the non-receptor tyrosine kinase TNK2 (also

known as Ack1, Activated Cdc42-associated kinase 1). TNK2/Ack1 is a crucial node in various

cellular signaling pathways that regulate cell growth, proliferation, migration, and survival.

Dysregulation of the TNK2/Ack1 signaling cascade has been implicated in the progression of

several cancers, making it a significant target for therapeutic development. XMD8-87 has

demonstrated inhibitory activity against wild-type and mutant forms of TNK2, highlighting its

potential in cancer research and drug discovery.

Quantitative Data Summary
The following table summarizes the key quantitative information for XMD8-87.
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Property Value Citations

Molecular Weight 445.52 g/mol

Solubility in DMSO

≥1 mg/mL. Sources report

solubility up to 89 mg/mL

(199.76 mM).

Recommended Stock

Concentration

10 mM is a commonly used

concentration.

Storage of Solid
Store at -20°C or -80°C for

long-term stability.

Storage of DMSO Stock

Aliquot and store at -80°C for

up to 2 years, or at -20°C for

up to 1 year. Avoid repeated

freeze-thaw cycles.

Cell Culture DMSO Tolerance

The final concentration of

DMSO in cell culture media

should generally be kept below

0.5%, with many cell lines

tolerating up to 1%.

Experimental Protocols
Materials

XMD8-87 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, water bath sonicator preferred)
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Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM XMD8-87 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of XMD8-87 in DMSO.

Pre-handling Preparation: Allow the vial of XMD8-87 powder to equilibrate to room

temperature before opening to prevent condensation of moisture, which can affect the

stability of the compound.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of XMD8-87 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 4.455 mg of XMD8-87.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 445.52 g/mol = 0.004455 g = 4.455 mg

Dissolving in DMSO:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

XMD8-87 powder. For the example above, add 1 mL of DMSO.

Tightly cap the tube.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution to ensure that all the powder has dissolved. If particulates are

still visible, you can:

Continue vortexing for a longer period.
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Gently warm the solution in a 37°C water bath for 5-10 minutes.

Sonicate the solution in a water bath sonicator for 5-10 minutes.

Storage of the Stock Solution:

Once the XMD8-87 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This is critical to avoid repeated freeze-thaw

cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).

Protocol for Preparing Working Solutions
Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM XMD8-87 stock solution at room temperature.

Briefly vortex the thawed solution to ensure homogeneity.

Dilution to Working Concentration:

Dilute the stock solution to the desired final concentration in your cell culture medium or

assay buffer.

Important: To avoid precipitation of the compound, it is recommended to add the DMSO

stock solution to the aqueous medium and mix immediately and thoroughly. Do not add

the aqueous medium directly to the DMSO stock.

Ensure the final concentration of DMSO in the working solution is compatible with your

experimental system (typically ≤ 0.5%).

Example Dilution (for a final concentration of 10 µM in 1 mL of media):
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Use the formula: C1V1 = C2V2

(10 mM) x V1 = (10 µM) x (1 mL)

(10,000 µM) x V1 = (10 µM) x (1000 µL)

V1 = (10 x 1000) / 10,000 = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.
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Caption: Simplified TNK2/Ack1 signaling pathway and the inhibitory action of XMD8-87.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of XMD8-87 in DMSO.

To cite this document: BenchChem. [Preparing a DMSO Stock Solution of XMD8-87:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608692#how-to-prepare-a-stock-solution-of-xmd8-
87-using-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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